COPPERHYDROSELENITEDIHYDRATE
Description
Copper Hydroselenite Dihydrate (proposed formula: CuHSeO₃·2H₂O) is a copper-containing coordination compound characterized by the presence of hydroselenite (HSeO₃⁻) anions and two water molecules in its crystalline structure. Copper(II) compounds typically exhibit octahedral or square-planar geometries, with water molecules acting as ligands . The hydroselenite anion likely contributes to unique redox and catalytic properties, given selenium's role in electron transfer processes. Applications may include catalysis, precursor roles in material synthesis, or biological studies, though further research is needed to confirm these uses.
Properties
CAS No. |
10031-40-0 |
|---|---|
Molecular Formula |
C4H5F3O |
Synonyms |
COPPERHYDROSELENITEDIHYDRATE |
Origin of Product |
United States |
Comparison with Similar Compounds
Chemical and Physical Properties
The table below compares key properties of Copper Hydroselenite Dihydrate with analogous copper dihydrates and related transition metal complexes:
Key Observations :
- Solubility : Copper(II) Chloride Dihydrate exhibits the highest water solubility, likely due to its ionic Cl⁻ ligands. Copper Hydroselenite Dihydrate may share high solubility, as selenite anions are polarizable .
- Toxicity : Copper(II) Chloride Dihydrate shows significant cytotoxicity (CC₅₀ = 5.03 µg/ml in Vero cells), suggesting that Copper Hydroselenite Dihydrate may require careful handling due to selenium's toxicity .
Spectroscopic and Analytical Data
While direct spectral data for Copper Hydroselenite Dihydrate is unavailable, analogous compounds provide insights:
- Infrared Spectroscopy : Cu–O and Se–O stretching modes in hydroselenite would appear at 750–850 cm⁻¹, similar to sulfate and phosphate vibrations .
- Electronic Properties : Copper(II) complexes with phenanthroline exhibit strong d-d transitions in UV-Vis spectra (~600 nm), a feature likely shared by hydroselenite complexes .
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